2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H20FN5O2S/c20-13-6-8-14(9-7-13)21-17(26)12-24-19(27)25-16(22-24)10-11-18(23-25)28-15-4-2-1-3-5-15/h6-11,15H,1-5,12H2,(H,21,26)
• InChI Key: KZKNHRFNUSGVMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SC2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C19H20FN5O2S
• Molecular Weight: 401.5 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine, which is a type of fused triazole. Fused triazoles are a class of compounds that have found applications in various fields due to their interesting physicochemical and biological properties.

Molecular Structure Analysis

The compound contains a [1,2,4]triazolo[4,3-b]pyridazine core, which is a fused ring system combining a triazole and a pyridazine. It also has a cyclohexylthio, a fluoro-phenyl, and an acetamide group attached to it.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the triazole and pyridazine rings, as well as the other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. Fused triazoles like [1,2,4]triazolo[4,3-b]pyridazine are known for their superior thermostability.

Scientific Research Applications

Synthesis and Potential Applications

Insecticidal Assessment

Research has been conducted on the synthesis of various heterocycles, including triazolo and pyridazine derivatives, for potential insecticidal applications. For example, compounds synthesized from a precursor similar to the specified compound have been assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. The study highlights the diverse synthetic routes to create compounds with potential insecticidal benefits (Fadda et al., 2017).

Antiviral and Antiasthma Agents

Compounds containing the triazolo and pyridazine moieties have been prepared as potential antiasthma agents, showcasing the versatility of these heterocyclic frameworks in addressing respiratory conditions. Their synthesis involved multiple steps, including cyclization and rearrangement processes, to yield compounds with promising pharmacological profiles (Medwid et al., 1990).

Pharmaceutical Importance of Pyridazine Analogs

The significant pharmaceutical importance of heterocyclic compounds, particularly pyridazine analogs, has been demonstrated through their extensive medicinal chemistry applications. A study involving the synthesis of a compound related to the one detailed its structural analysis, theoretical calculations, and potential pharmaceutical applications, emphasizing the importance of these compounds in drug discovery and development (Sallam et al., 2021).

Antimicrobial and Antitumor Applications

Further research into the synthesis of novel heterocyclic compounds has revealed their potential antimicrobial and antitumor activities. These studies underscore the therapeutic potential of these compounds in treating infections and cancer, further expanding the scientific research applications of compounds related to "2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-fluorophenyl)acetamide" (Karthikeyan et al., 2008; Riyadh, 2011).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Some [1,2,4]triazolo[4,3-a]quinoxaline derivatives, which are structurally similar, have shown anticancer activity through DNA intercalation.